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Compound of Interest

Compound Name: Rubidium chromate

Cat. No.: B082947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of rubidium chromate
(Rb₂CrO₄) solutions. It includes detailed experimental protocols, safety precautions, and

relevant physicochemical data to ensure accurate and safe handling in a laboratory setting.

Rubidium chromate is a yellow crystalline solid that is soluble in water.[1][2] It serves as a

reagent in various chemical analyses and synthetic processes.[3][4][5]

Physicochemical Data
A summary of the key quantitative data for rubidium chromate is presented in Table 1. This

information is essential for accurate solution preparation and for understanding the compound's

behavior.

Table 1: Physicochemical Properties of Rubidium Chromate
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Property Value Source

Molecular Formula Rb₂CrO₄ [3][6][7][8][9]

Molecular Weight 286.93 g/mol [3][6][7][9]

Appearance
Yellow to yellow-green powder

or crystals
[1][3]

Density 3.518 g/mL at 25 °C [3][7][9]

Solubility in Water 62.0 g/100g H₂O at 0°C [10]

73.6 g/100g H₂O at 20°C [10]

95.7 g/100g H₂O at 60°C [10]

Experimental Protocol: Preparation of a Standard
Rubidium Chromate Solution
This protocol outlines the procedure for preparing a rubidium chromate solution of a desired

molarity. The example provided is for the preparation of a 0.1 M solution.

2.1. Materials and Equipment

Rubidium Chromate (Rb₂CrO₄), analytical reagent grade

Deionized or distilled water

Analytical balance (readable to at least 0.1 mg)

Volumetric flask (Class A, appropriate volume, e.g., 100 mL)

Weighing boat or paper

Spatula

Glass beaker

Glass stirring rod
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Funnel

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant

gloves[11]

2.2. Safety Precautions

Rubidium chromate is a hazardous substance and must be handled with care.[2][6][8]

Hazard Identification: It is an oxidizer, may cause an allergic skin reaction, is suspected of

causing cancer, and is very toxic to aquatic life with long-lasting effects.[6][8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.[7][11]

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

prevent the inhalation of dust.[1][11]

Handling: Avoid contact with skin and eyes.[11] Do not ingest. Wash hands thoroughly after

handling.[1]

Storage: Store in a cool, dry place in a tightly sealed container, away from combustible

materials.[1][7]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous materials.[8]

2.3. Step-by-Step Procedure

Step 1: Calculation of Required Mass

Calculate the mass of rubidium chromate required to prepare the desired volume and

concentration of the solution using the following formula[12]:

Mass (g) = Molarity (mol/L) × Molecular Weight ( g/mol ) × Volume (L)

For example, to prepare 100 mL (0.1 L) of a 0.1 M rubidium chromate solution:
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Mass (g) = 0.1 mol/L × 286.93 g/mol × 0.1 L = 2.8693 g

Step 2: Weighing the Rubidium Chromate

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully add the calculated mass of rubidium chromate to the weighing boat using a

spatula.

Step 3: Dissolving the Solid

Transfer the weighed rubidium chromate into a clean glass beaker.

Add a small amount of deionized water (approximately 25-50% of the final volume) to the

beaker.

Gently swirl the beaker or stir with a clean glass rod until the solid is completely dissolved.

[11] The solution will be yellow.[2]

Step 4: Transfer to Volumetric Flask

Using a funnel, carefully transfer the dissolved rubidium chromate solution into a clean,

calibrated volumetric flask of the desired final volume.

Rinse the beaker, stirring rod, and funnel several times with small portions of deionized

water, transferring all rinsings into the volumetric flask to ensure a quantitative transfer.[11]

Step 5: Dilution to Final Volume

Carefully add deionized water to the volumetric flask until the bottom of the meniscus is level

with the calibration mark.[11]

Stopper the flask and invert it multiple times (at least 10-15 inversions) to ensure the solution

is homogeneous.[11]

Step 6: Labeling and Storage
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Properly label the volumetric flask with the name of the solution (Rubidium Chromate), its

concentration, the date of preparation, and your initials. Store the solution in a cool, dry, and

dark place.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of a standard rubidium
chromate solution.
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Caption: Workflow for preparing a standard rubidium chromate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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